Cas no 2680878-35-5 (2-N-(3-methoxyphenyl)acetamido-1,3-thiazole-5-carboxylic acid)
2-N-(3-methoxyphenyl)acetamido-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[N-(3-methoxyphenyl)acetamido]-1,3-thiazole-5-carboxylic acid
- EN300-28288646
- 2680878-35-5
- 2-N-(3-methoxyphenyl)acetamido-1,3-thiazole-5-carboxylic acid
-
- Inchi: 1S/C13H12N2O4S/c1-8(16)15(9-4-3-5-10(6-9)19-2)13-14-7-11(20-13)12(17)18/h3-7H,1-2H3,(H,17,18)
- InChI Key: XRHOQXZGXWEWGD-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CN=C1N(C(C)=O)C1C=CC=C(C=1)OC
Computed Properties
- Exact Mass: 292.05177804g/mol
- Monoisotopic Mass: 292.05177804g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 108Ų
2-N-(3-methoxyphenyl)acetamido-1,3-thiazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28288646-0.05g |
2-[N-(3-methoxyphenyl)acetamido]-1,3-thiazole-5-carboxylic acid |
2680878-35-5 | 95.0% | 0.05g |
$719.0 | 2025-03-19 | |
| Enamine | EN300-28288646-0.1g |
2-[N-(3-methoxyphenyl)acetamido]-1,3-thiazole-5-carboxylic acid |
2680878-35-5 | 95.0% | 0.1g |
$755.0 | 2025-03-19 | |
| Enamine | EN300-28288646-0.25g |
2-[N-(3-methoxyphenyl)acetamido]-1,3-thiazole-5-carboxylic acid |
2680878-35-5 | 95.0% | 0.25g |
$789.0 | 2025-03-19 | |
| Enamine | EN300-28288646-0.5g |
2-[N-(3-methoxyphenyl)acetamido]-1,3-thiazole-5-carboxylic acid |
2680878-35-5 | 95.0% | 0.5g |
$823.0 | 2025-03-19 | |
| Enamine | EN300-28288646-1.0g |
2-[N-(3-methoxyphenyl)acetamido]-1,3-thiazole-5-carboxylic acid |
2680878-35-5 | 95.0% | 1.0g |
$857.0 | 2025-03-19 | |
| Enamine | EN300-28288646-2.5g |
2-[N-(3-methoxyphenyl)acetamido]-1,3-thiazole-5-carboxylic acid |
2680878-35-5 | 95.0% | 2.5g |
$1680.0 | 2025-03-19 | |
| Enamine | EN300-28288646-5.0g |
2-[N-(3-methoxyphenyl)acetamido]-1,3-thiazole-5-carboxylic acid |
2680878-35-5 | 95.0% | 5.0g |
$2485.0 | 2025-03-19 | |
| Enamine | EN300-28288646-10.0g |
2-[N-(3-methoxyphenyl)acetamido]-1,3-thiazole-5-carboxylic acid |
2680878-35-5 | 95.0% | 10.0g |
$3683.0 | 2025-03-19 | |
| Enamine | EN300-28288646-1g |
2-[N-(3-methoxyphenyl)acetamido]-1,3-thiazole-5-carboxylic acid |
2680878-35-5 | 1g |
$857.0 | 2023-09-08 | ||
| Enamine | EN300-28288646-5g |
2-[N-(3-methoxyphenyl)acetamido]-1,3-thiazole-5-carboxylic acid |
2680878-35-5 | 5g |
$2485.0 | 2023-09-08 |
2-N-(3-methoxyphenyl)acetamido-1,3-thiazole-5-carboxylic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-N-(3-methoxyphenyl)acetamido-1,3-thiazole-5-carboxylic acid
Recent Advances in the Study of 2-N-(3-methoxyphenyl)acetamido-1,3-thiazole-5-carboxylic acid (CAS: 2680878-35-5)
The compound 2-N-(3-methoxyphenyl)acetamido-1,3-thiazole-5-carboxylic acid (CAS: 2680878-35-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazole derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound.
Recent studies have focused on the synthesis and structural optimization of 2-N-(3-methoxyphenyl)acetamido-1,3-thiazole-5-carboxylic acid to enhance its bioactivity and pharmacokinetic properties. Researchers have employed various synthetic strategies, including microwave-assisted synthesis and solid-phase peptide synthesis, to improve yield and purity. Computational modeling and molecular docking studies have also been utilized to predict the compound's binding affinity to target proteins, particularly those involved in inflammatory and oncogenic pathways.
In vitro and in vivo studies have demonstrated that 2-N-(3-methoxyphenyl)acetamido-1,3-thiazole-5-carboxylic acid exhibits promising anti-inflammatory and anticancer activities. For instance, the compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. Additionally, it has demonstrated selective cytotoxicity against certain cancer cell lines, including breast and lung cancer, by inducing apoptosis and cell cycle arrest. These findings suggest its potential as a dual-action therapeutic agent.
Further investigations into the compound's mechanism of action have revealed its ability to modulate key signaling pathways, such as the NF-κB and MAPK pathways. These pathways play critical roles in inflammation and cancer progression, making the compound a valuable candidate for further preclinical development. Researchers have also explored its potential as an inhibitor of specific enzymes, such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are implicated in various pathological conditions.
Despite these promising results, challenges remain in the development of 2-N-(3-methoxyphenyl)acetamido-1,3-thiazole-5-carboxylic acid as a therapeutic agent. Issues such as poor solubility, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and formulation strategies. Ongoing research is focused on optimizing the compound's physicochemical properties and evaluating its safety profile in animal models.
In conclusion, 2-N-(3-methoxyphenyl)acetamido-1,3-thiazole-5-carboxylic acid represents a promising scaffold for the development of novel anti-inflammatory and anticancer agents. The latest research highlights its multifaceted bioactivity and potential therapeutic applications. Future studies should aim to validate these findings in clinical settings and explore synergistic effects with existing therapies. The continued exploration of this compound underscores the importance of thiazole derivatives in modern drug discovery and development.
2680878-35-5 (2-N-(3-methoxyphenyl)acetamido-1,3-thiazole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)